Cas no 325290-50-4 (tert-Butyl 4-(azidomethyl)piperidine-1-carboxylate)

• Product Name: tert-Butyl 4-(azidomethyl)piperidine-1-carboxylate
• CAS No: 325290-50-4
• MF: C₁₁H₂₀N₄O₂
• MW: 240.302102088928
• MDL: MFCD14702875
• CID: 1088107
• PubChem ID: 23282921
• Update Time: 2025-08-04

tert-Butyl 4-(azidomethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(azidomethyl)piperidine-1-carboxylate
• tert-butyl 4-(azidomethyl)piperidine-1-carboxylate(SALTDATA: FREE)
• BFPSPDBWZJTTOQ-UHFFFAOYSA-N
• AKOS022185674
• tert-Butyl 4-(azidomethyl)piperidine-1-carboxylate, AldrichCPR
• Tertiary Butyl 4-(azidomethyl)piperidine-1-carboxylate
• F1901-3165
• 1-Boc-4-(azidomethyl)piperidine
• EN300-1725024
• MFCD14702875
• FS-4862
• 325290-50-4
• SCHEMBL13509914

• MDL： MFCD14702875
• Inchi： 1S/C11H20N4O2/c1-11(2,3)17-10(16)15-6-4-9(5-7-15)8-13-14-12/h9H,4-8H2,1-3H3
• InChI Key： BFPSPDBWZJTTOQ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CN=[N+]=[N-])CC1)=O

Computed Properties

• Exact Mass: 240.15862589g/mol
• Monoisotopic Mass: 240.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 43.9Ų

tert-Butyl 4-(azidomethyl)piperidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on tert-Butyl 4-(azidomethyl)piperidine-1-carboxylate

Comprehensive Overview of tert-Butyl 4-(azidomethyl)piperidine-1-carboxylate (CAS No. 325290-50-4)

tert-Butyl 4-(azidomethyl)piperidine-1-carboxylate (CAS No. 325290-50-4) is a versatile piperidine derivative widely utilized in pharmaceutical research, organic synthesis, and bioconjugation applications. This compound features a tert-butyl carbamate (Boc) protecting group and an azidomethyl functional group, making it a valuable intermediate for click chemistry and peptide modifications. Its unique structure enables efficient participation in Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone reaction in modern drug discovery and materials science.

In recent years, the demand for azide-containing compounds like tert-Butyl 4-(azidomethyl)piperidine-1-carboxylate has surged due to their role in proteomics and bioorthogonal chemistry. Researchers frequently search for "Boc-protected azide reagents" or "piperidine-based click chemistry building blocks," reflecting its relevance in targeted drug delivery systems and biomarker labeling. The compound’s stability under physiological conditions aligns with trends in precision medicine, where site-specific modifications are critical.

The synthesis of 325290-50-4 typically involves N-Boc protection of piperidine followed by azidomethylation, a process optimized for high yield and purity. Analytical techniques such as HPLC and NMR confirm its structural integrity, addressing common queries like "how to characterize azidomethyl piperidine derivatives." Its compatibility with solid-phase peptide synthesis (SPPS) further enhances its utility in peptidomimetic design, a hot topic in GPCR-targeted therapeutics.

From an industrial perspective, tert-Butyl 4-(azidomethyl)piperidine-1-carboxylate is pivotal in developing ADC linkers (antibody-drug conjugates), a rapidly growing segment in oncology research. Searches for "Boc-azide linker applications" highlight its role in payload attachment strategies. The compound’s lipophilicity and steric shielding properties also make it suitable for CNS drug candidates, addressing FAQs about "blood-brain barrier permeable scaffolds."

Environmental and handling considerations for CAS 325290-50-4 emphasize standard laboratory safety protocols, though it avoids classification as a hazardous material. Its stability under inert atmospheres meets the needs of "air-sensitive reagent storage" inquiries. As green chemistry gains traction, synthetic routes minimizing azide byproducts are under exploration, aligning with searches for "sustainable azide synthesis."

In summary, tert-Butyl 4-(azidomethyl)piperidine-1-carboxylate bridges medicinal chemistry and biotechnology, answering key questions around "multifunctional piperidine platforms." Its adaptability to high-throughput screening and combinatorial chemistry ensures enduring relevance in both academic and industrial settings.